2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide
Overview
Description
2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide involves the inhibition of specific enzymes and signaling pathways that are involved in disease progression. This compound has been shown to inhibit the activity of various kinases and transcription factors that play a crucial role in cancer cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide can induce apoptosis in cancer cells, reduce inflammation, and protect against oxidative stress. This compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide in lab experiments is its high potency and selectivity towards specific enzymes and signaling pathways. However, the limitations of this compound include its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
The potential applications of 2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide in various scientific fields are vast. Future research could focus on developing more efficient and cost-effective synthesis methods, exploring the therapeutic potential of this compound in other diseases, and investigating its safety and toxicity profiles in humans.
In conclusion, 2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide is a promising compound that has shown potential as a therapeutic agent in various scientific fields. Its unique properties and potential applications make it a valuable subject for further research and development.
Synthesis Methods
The synthesis of 2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide involves the reaction of 2-bromo-4-propan-2-ylphenol with N-(2-morpholin-4-ylethyl)acetamide in the presence of a catalyst. The resulting compound is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and dimethylformamide.
Scientific Research Applications
2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide has been extensively studied in various scientific fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has shown potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.
properties
Molecular Formula |
C17H25BrN2O3 |
|---|---|
Molecular Weight |
385.3 g/mol |
IUPAC Name |
2-(2-bromo-4-propan-2-ylphenoxy)-N-(2-morpholin-4-ylethyl)acetamide |
InChI |
InChI=1S/C17H25BrN2O3/c1-13(2)14-3-4-16(15(18)11-14)23-12-17(21)19-5-6-20-7-9-22-10-8-20/h3-4,11,13H,5-10,12H2,1-2H3,(H,19,21) |
InChI Key |
LCPQZZZBIQMLKA-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC(=C(C=C1)OCC(=O)NCCN2CCOCC2)Br |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)OCC(=O)NCCN2CCOCC2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6Z)-3-(2-chlorophenyl)-6-(2,3-dimethoxybenzylidene)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one](/img/structure/B296601.png)
![2-[4-(4-Chlorobenzothioyl)-1-piperazinyl]ethanol](/img/structure/B296602.png)
![3-[({[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoic acid](/img/structure/B296604.png)
![N-(3-bromo-4-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B296605.png)
![N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B296607.png)
![N-[(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-4-methylbenzamide](/img/structure/B296611.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide](/img/structure/B296614.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylcyclohexyl)acetamide](/img/structure/B296615.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-cyclohexylacetamide](/img/structure/B296616.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenyl-1,3-thiazol-2-yl)acetamide](/img/structure/B296617.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-bromo-4,5-dimethylphenyl)acetamide](/img/structure/B296618.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromophenyl)acetamide](/img/structure/B296619.png)
![N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[4-methyl-3-(4-methylphenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetamide](/img/structure/B296623.png)
![2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(4-ethoxyphenyl)acetamide](/img/structure/B296626.png)